Cas no 455330-42-4 (Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI))
455330-42-4 structure
Product Name:Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI)
CAS No:455330-42-4
MF:C11H17NO3
MW:211.257583379745
CID:327889
PubChem ID:11171844
Update Time:2025-04-19
Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI)
- QGAMBGGFAOFTCM-QMMMGPOBSA-N
- (R)-tert-Butyl(4-oxocyclohex-2-en-1-yl)carbamate
- (R)-tert-Butyl (4-oxocyclohex-2-en-1-yl)carbamate
- 455330-42-4
- SCHEMBL6917362
- TERT-BUTYL N-[(1R)-4-OXOCYCLOHEX-2-EN-1-YL]CARBAMATE
- tert-butyl [(1R)-4-oxocyclohex-2-en-1-yl]carbamate
- G61088
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- Inchi: 1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h4,6,8H,5,7H2,1-3H3,(H,12,14)/t8-/m0/s1
- InChI Key: QGAMBGGFAOFTCM-QMMMGPOBSA-N
- SMILES: O(C(N[C@H]1C=CC(CC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.4Ų
Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI) Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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